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Compound of Interest

Compound Name: (Chloromethyl)cyclohexane

Cat. No.: B052918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for (chloromethyl)cyclohexane. Understanding these parameters is critical

for ensuring the integrity of the compound in research, development, and manufacturing

processes. This document outlines the known stability profile, potential degradation pathways,

and detailed protocols for stability assessment.

Chemical and Physical Properties
(Chloromethyl)cyclohexane is a halogenated hydrocarbon featuring a cyclohexane ring

substituted with a chloromethyl group. This structure dictates its reactivity and stability.

Property Value Reference

Molecular Formula C₇H₁₃Cl [1][2][3]

Molecular Weight 132.63 g/mol [1][2][3]

Boiling Point ~160–170 °C [4]

Density ~1.0 g/cm³ [4]

Appearance Colorless liquid -

Solubility
Soluble in organic solvents like

chloroform and ethyl acetate.
[2]
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Stability Profile
(Chloromethyl)cyclohexane is considered chemically stable under standard ambient

conditions (room temperature). However, its stability is influenced by temperature, light, and the

presence of incompatible materials. The C-Cl bond in (chloromethyl)cyclohexane is less

reactive in nucleophilic substitutions compared to its bromo-analog, suggesting greater thermal

stability.[4]

Thermal Stability
Elevated temperatures can induce degradation. While specific quantitative data for

(chloromethyl)cyclohexane is not readily available in public literature, studies on the thermal

decomposition of the related compound, cyclohexane, show that C-C bond fission is a primary

degradation pathway at high temperatures. It is anticipated that (chloromethyl)cyclohexane
would exhibit similar ring decomposition at elevated temperatures, in addition to potential

reactions involving the chloromethyl group.

Photostability
Exposure to light, particularly UV radiation, can lead to the degradation of chlorinated alkanes.

[5][6][7] The primary mechanism often involves the formation of free radicals, which can initiate

chain reactions leading to a variety of degradation products. For (chloromethyl)cyclohexane,

this could involve cleavage of the C-Cl bond or reactions involving the cyclohexane ring. To

mitigate photolytic degradation, the compound should be stored in amber-colored containers or

protected from light.

Hydrolytic Stability
In the presence of water, (chloromethyl)cyclohexane can undergo hydrolysis. This

nucleophilic substitution reaction would likely result in the formation of cyclohexylmethanol and

hydrochloric acid. The rate of hydrolysis is expected to be dependent on temperature and pH.

Recommended Storage Conditions
To ensure the long-term stability and purity of (chloromethyl)cyclohexane, the following

storage conditions are recommended:
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Parameter Recommendation

Temperature
Store in a cool, dry place. Avoid exposure to

high temperatures.

Light
Store in amber-colored, tightly sealed containers

to protect from light.

Atmosphere

For extended storage, consider storing under an

inert atmosphere (e.g., nitrogen or argon) to

prevent oxidative degradation.

Container Material

Use chemically resistant containers. Glass is

generally suitable. Material compatibility should

be confirmed for plastic containers.

Incompatible Materials
Store away from strong oxidizing agents, strong

acids, and strong bases.

Potential Degradation Pathways
The degradation of (chloromethyl)cyclohexane can proceed through several pathways,

depending on the environmental stressors.
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Potential Degradation Pathways of (Chloromethyl)cyclohexane

(Chloromethyl)cyclohexane

Hydrolysis
(H2O) H₂O 

Photodegradation
(UV Light)

 hν 

Thermal Degradation
(Heat)

 Δ 

Cyclohexylmethanol + HCl

Radical Intermediates

Ring Cleavage Products
(e.g., smaller hydrocarbons)

Further Oxidation Products
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Workflow for Accelerated Thermal Stability Testing

Sample Preparation

Storage Conditions

Analysis

Data Evaluation

Dispense (Chloromethyl)cyclohexane
into amber vials

Seal vials under inert atmosphere
(optional but recommended)

Place samples in stability chambers
at various temperatures
(e.g., 40°C, 60°C, 80°C)

Withdraw samples at specified
time points (e.g., 0, 1, 2, 4 weeks)

Analyze for purity and degradation
products using a validated

analytical method (e.g., GC-FID, GC-MS)

Quantify parent compound and
any significant degradants

Plot concentration vs. time
for each temperature

Determine degradation rate constants (k)

Use Arrhenius equation to predict
shelf-life at ambient temperature

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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